Cas no 115045-88-0 (Carbonic acid,2,3-dihydro-2-oxo-6-benzothiazolyl methyl ester)

• Product Name: Carbonic acid,2,3-dihydro-2-oxo-6-benzothiazolyl methyl ester
• CAS No: 115045-88-0
• MF: C₉H₇NO₄S
• MW: 225.221181154251
• CID: 130615
• PubChem ID: 14031351
• Update Time: 2025-04-19

Carbonic acid,2,3-dihydro-2-oxo-6-benzothiazolyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid,2,3-dihydro-2-oxo-6-benzothiazolyl methyl ester
• Carbonic acid, 2,3-dihydro-2-oxo-6-benzothiazolyl methyl ester (9CI)
• methyl (2-oxo-3H-1,3-benzothiazol-6-yl) carbonate
• Methyl 2-oxo-2,3-dihydro-1,3-benzothiazol-6-yl carbonate
• 115045-88-0
• DTXSID00554710

• Inchi： 1S/C9H7NO4S/c1-13-9(12)14-5-2-3-6-7(4-5)15-8(11)10-6/h2-4H,1H3,(H,10,11)
• InChI Key： GHIXFZXDBAJJPM-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(=CC1=2)OC(=O)OC)=O

Computed Properties

• Exact Mass: 224.00178
• Monoisotopic Mass: 225.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 65.49